Cas no 133036-76-7 (2-oxothiolane-3-carbonitrile)
2-Oxothiolane-3-carbonitrile is a heterocyclic compound featuring a thiolane ring with a carbonyl (oxo) group at the 2-position and a nitrile (carbonitrile) substituent at the 3-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a versatile intermediate for constructing sulfur-containing heterocycles or functionalized derivatives. The presence of both electrophilic (carbonyl) and nucleophilic (nitrile) moieties enables diverse transformations, including cyclizations, nucleophilic additions, and further functionalization. Its stability under controlled conditions and compatibility with common synthetic methodologies make it a practical choice for researchers developing pharmaceuticals, agrochemicals, or specialty chemicals. The compound’s balanced reactivity profile allows for selective modifications, facilitating tailored synthetic routes.
2-oxothiolane-3-carbonitrile structure
Product Name:2-oxothiolane-3-carbonitrile
CAS No:133036-76-7
MF:C5H5NOS
MW:127.164299726486
MDL:MFCD23701339
CID:2846155
PubChem ID:14866967
Update Time:2025-10-19
2-oxothiolane-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-oxothiolane-3-carbonitrile
-
- MDL： MFCD23701339
- Inchi： 1S/C5H5NOS/c6-3-4-1-2-8-5(4)7/h4H,1-2H2
- InChI Key： OZPWGHDGYYXVNI-UHFFFAOYSA-N
- SMILES： S1CCC(C#N)C1=O
Computed Properties
- Exact Mass: 127.00918496g/mol
- Monoisotopic Mass: 127.00918496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 66.2Ų
2-oxothiolane-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Oakwood | 094227-5g |
2-Oxothiolane-3-carbonitrile |
133036-76-7 | 5g |
$3675.00 | 2023-09-15 |
2-oxothiolane-3-carbonitrile Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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